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Compound of Interest

Compound Name: 21-Deoxyneridienone B

Cat. No.: B110844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Currently, there are no published total syntheses of 21-Deoxyneridienone B. This guide,

therefore, presents a comparative analysis of plausible synthetic strategies, drawing upon

established methodologies for the synthesis of structurally related natural products and key

chemical transformations. The proposed routes are designed to be logical and feasible,

providing a foundation for future synthetic efforts toward this molecule.

Retrosynthetic Analysis
A plausible retrosynthetic analysis of 21-Deoxyneridienone B suggests that the molecule can

be disconnected to reveal key building blocks. The core strategy would likely involve the late-

stage deoxygenation of a C21-hydroxylated precursor, Neridienone B, which itself could be

assembled from simpler fragments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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